Cas no 128889-32-7 ((1,3-dioxolan-4-yl)methanethiol)

(1,3-Dioxolan-4-yl)methanethiol is a sulfur-containing heterocyclic compound characterized by a 1,3-dioxolane ring with a thiol-functionalized methyl group at the 4-position. This structure imparts unique reactivity, making it valuable as a versatile intermediate in organic synthesis, particularly for thioether and sulfide formation. The presence of both the dioxolane ring and thiol group allows for selective functionalization under mild conditions, enhancing its utility in pharmaceuticals, agrochemicals, and materials science. Its stability and compatibility with a range of reaction conditions further contribute to its applicability in multi-step synthetic routes. The compound is typically handled under inert conditions due to the thiol group's sensitivity to oxidation.

(1,3-dioxolan-4-yl)methanethiol structure

128889-32-7 structure

Product name:(1,3-dioxolan-4-yl)methanethiol

CAS No:128889-32-7

MF:C₄H₈O₂S

MW:120.170120239258

CID:5833842

PubChem ID:14472575

(1,3-dioxolan-4-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

- (1,3-dioxolan-4-yl)methanethiol
- 128889-32-7
- SCHEMBL10739623
- EN300-1085726
- Inchi： 1S/C4H8O2S/c7-2-4-1-5-3-6-4/h4,7H,1-3H2
- InChI Key： PCNVOYIXJYUOIU-UHFFFAOYSA-N
- SMILES： SCC1COCO1

Computed Properties

Exact Mass: 120.02450067g/mol
Monoisotopic Mass: 120.02450067g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 7
Rotatable Bond Count: 1
Complexity: 57.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 19.5Å²
XLogP3: 0.2

(1,3-dioxolan-4-yl)methanethiol Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1085726-0.25g	(1,3-dioxolan-4-yl)methanethiol	128889-32-7	95%	0.25g	$1170.0	2023-10-27
Enamine	EN300-1085726-2.5g	(1,3-dioxolan-4-yl)methanethiol	128889-32-7	95%	2.5g	$2492.0	2023-10-27
Enamine	EN300-1085726-0.1g	(1,3-dioxolan-4-yl)methanethiol	128889-32-7	95%	0.1g	$1119.0	2023-10-27
Enamine	EN300-1085726-5g	(1,3-dioxolan-4-yl)methanethiol	128889-32-7	95%	5g	$3687.0	2023-10-27
Enamine	EN300-1085726-1.0g	(1,3-dioxolan-4-yl)methanethiol	128889-32-7		1g	$1272.0	2023-06-10
Enamine	EN300-1085726-10.0g	(1,3-dioxolan-4-yl)methanethiol	128889-32-7		10g	$5467.0	2023-06-10
Enamine	EN300-1085726-10g	(1,3-dioxolan-4-yl)methanethiol	128889-32-7	95%	10g	$5467.0	2023-10-27
Enamine	EN300-1085726-1g	(1,3-dioxolan-4-yl)methanethiol	128889-32-7	95%	1g	$1272.0	2023-10-27
Enamine	EN300-1085726-0.5g	(1,3-dioxolan-4-yl)methanethiol	128889-32-7	95%	0.5g	$1221.0	2023-10-27
Enamine	EN300-1085726-0.05g	(1,3-dioxolan-4-yl)methanethiol	128889-32-7	95%	0.05g	$1068.0	2023-10-27